Cas no 1806072-73-0 (2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1806072-73-0
• MF: C₆H₆BrF₂N₃O₂S
• MW: 302.096545696259
• CID: 4853851
• Update Time: 2025-05-19

2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C6H6BrF2N3O2S/c7-2-1-3(5(8)9)12-6(10)4(2)15(11,13)14/h1,5H,(H2,10,12)(H2,11,13,14)
• InChI Key： OLRSMIPIAKREJD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C=1S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1
• Topological Polar Surface Area: 107

Additional information on 2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide

Introduction to 2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1806072-73-0)

2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1806072-73-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif widely recognized for its utility in the development of bioactive molecules. The presence of multiple functional groups, including an amino group, a bromo substituent, a difluoromethyl group, and a sulfonamide moiety, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

The amino group at the 2-position and the sulfonamide at the 3-position contribute to the compound's solubility and reactivity, facilitating its incorporation into more complex molecular architectures. The bromo atom at the 4-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in drug discovery to introduce aryl or heteroaryl groups. The difluoromethyl group at the 6-position is particularly noteworthy, as it is a well-documented pharmacophore that enhances metabolic stability, bioavailability, and binding affinity in many drug candidates.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides have been demonstrated to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties, making them invaluable in the quest for new therapeutics. The specific arrangement of functional groups in 2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridine-based sulfonamides have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer cell proliferation and survival. The structural features of 2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide, including the electron-withdrawing effects of the difluoromethyl group and the spatial orientation of the amino and sulfonamide groups, may facilitate optimal interactions with protein targets. Recent studies have highlighted the importance of optimizing such scaffolds to improve potency and selectivity against cancer-related kinases.

Furthermore, the bromo substituent on this compound allows for facile introduction of diverse aryl or heteroaryl moieties through palladium-catalyzed cross-coupling reactions. This chemical versatility enables medicinal chemists to rapidly generate libraries of analogs for high-throughput screening (HTS) or structure-activity relationship (SAR) studies. Such libraries are essential for identifying lead compounds with enhanced pharmacological profiles. For instance, modifications around the pyridine ring or at the sulfonamide nitrogen could fine-tune solubility, permeability, and metabolic stability—key factors determining drug-like properties.

The difluoromethyl group is another critical feature that has been extensively studied in drug design. Its incorporation into molecules often leads to improved pharmacokinetic profiles due to its ability to modulate lipophilicity and metabolic degradation pathways. In particular, fluorinated compounds have been successfully marketed as antiviral drugs (e.g., oseltamivir), antifungals (e.g., voriconazole), and anticancer agents (e.g., erlotinib). Given these precedents, exploring derivatives of 2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide could yield novel compounds with enhanced therapeutic efficacy.

Recent advances in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular docking studies. These techniques allow researchers to predict binding affinities and interactions between 2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide and potential target proteins with high accuracy. Such simulations can guide experimental design by identifying optimal positions for further derivatization based on predicted binding modes. For example, if docking studies indicate that additional hydrophobic interactions could be beneficial at the 5-position of the pyridine ring, this could be validated experimentally by introducing substituents like trifluoromethyl or chloro groups.

The sulfonamide moiety itself has been extensively studied for its role as a bioisostere for carboxylic acids or amides in drug design. Sulfonamides often exhibit greater solubility in water while maintaining comparable binding affinities to their carboxylic acid counterparts. This property makes them particularly useful in designing orally bioavailable drugs that must traverse biological membranes yet remain soluble enough to interact effectively with intracellular targets. In 2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide, the sulfonamide group is strategically positioned between two aromatic rings—the pyridine ring and an aromatic system derived from subsequent functionalization—which may enhance π-stacking interactions with protein targets.

Another area of interest is the potential use of this compound as an intermediate in synthesizing more complex molecules via multi-step organic transformations. The presence of multiple reactive sites—such as the amino group for acylation or alkylation reactions; the bromo atom for cross-coupling; and the sulfonamide nitrogen for nucleophilic substitution—makes it an attractive building block for constructing intricate scaffolds. For instance, subsequent introduction of a tetrazole ring at one end could generate a potent kinase inhibitor based on preclinical data suggesting that tetrazole-containing scaffolds exhibit strong antitumor activity.

The pharmaceutical industry has increasingly relied on heterocyclic compounds like pyridines due to their prevalence in biologically active molecules across all major therapeutic categories—including oncology (e.g., crizotinib), neuroscience (e.g., donepezil), immunology (e.g., azathioprine), and cardiology (e.g., ramipril). Given these trends, 2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide represents an opportunity not only to explore novel pharmacological activities but also to leverage established synthetic methodologies toward rapid commercialization if promising lead compounds are identified.

In conclusion, 2-Amino-4-bromo-6-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1806072-73-0) is a structurally rich compound with multiple points of intervention for medicinal chemists seeking new therapeutic agents. Its combination of an amino group, bromo substituent, difluoromethyl moiety, and sulfonamide functionality provides ample opportunities for both computational modeling and experimental validation through traditional synthetic chemistry approaches. As research continues into kinase inhibitors,* antimicrobial agents,* or other therapeutic modalities,* this scaffold may prove indispensable toward discovering next-generation drugs capable addressing unmet medical needs.